Cas no 821776-84-5 (Benzenamine, N,N-dibutyl-4-nitro-3-(trifluoromethyl)-)

• Product Name: Benzenamine, N,N-dibutyl-4-nitro-3-(trifluoromethyl)-
• CAS No: 821776-84-5
• MF: C₁₅H₂₁F₃N₂O₂
• MW: 318.334654569626
• CID: 697292
• PubChem ID: 11370558
• Update Time: 2025-04-19

Benzenamine, N,N-dibutyl-4-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dibutyl-4-nitro-3-(trifluoromethyl)-
• N,N-dibutyl-4-nitro-3-(trifluoromethyl)aniline
• XPVBGSXXSDGBDV-UHFFFAOYSA-N
• SCHEMBL3047176
• 821776-84-5
• DTXSID10463884

• Inchi： 1S/C15H21F3N2O2/c1-3-5-9-19(10-6-4-2)12-7-8-14(20(21)22)13(11-12)15(16,17)18/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key： XPVBGSXXSDGBDV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)N(CCCC)CCCC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 318.15551240g/mol
• Monoisotopic Mass: 318.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 49.1Ų